5-Cyclopropoxy-3-ethylpyridin-2-amine

• Molecular Formula: C10H14N2O
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 5-cyclopropyloxy-3-ethylpyridin-2-amine
• InChI: InChI=1S/C10H14N2O/c1-2-7-5-9(6-12-10(7)11)13-8-3-4-8/h5-6,8H,2-4H2,1H3,(H2,11,12)
• InChI Key: HTZZIRMCKXDTPJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=CC(=C1)OC2CC2)N

Description

5-Cyclopropoxy-3-ethylpyridin-2-amine is a substituted pyridine derivative featuring a cyclopropoxy group at position 5, an ethyl group at position 3, and an amine moiety at position 2. Its molecular formula is C₁₀H₁₄N₂O, with a molecular weight of 178.23 g/mol. The cyclopropoxy group enhances lipophilicity and metabolic stability, making it a candidate for pharmaceutical applications, particularly in macrofilaricidal drug discovery .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Cyclopropoxy-3-ethylpyridin-2-amine can be achieved through several synthetic routes. One common method involves the Suzuki-Miyaura cross-coupling reaction, which is widely used for forming carbon-carbon bonds . In this reaction, a boronic acid or ester is coupled with a halogenated pyridine derivative in the presence of a palladium catalyst and a base. The reaction conditions are typically mild, and the process is tolerant of various functional groups.

Industrial Production Methods

Industrial production of 5-Cyclopropoxy-3-ethylpyridin-2-amine may involve large-scale application of the Suzuki-Miyaura coupling reaction. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process. Additionally, optimizing reaction parameters such as temperature, pressure, and catalyst concentration can further improve yield and purity.

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-3-ethylpyridin-2-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the pyridine ring to a piperidine ring.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups onto the pyridine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like halogens, alkyl halides, and organometallic compounds are employed under various conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyridine N-oxides, while reduction can produce piperidine derivatives. Substitution reactions can result in a wide range of functionalized pyridine compounds.

Scientific Research Applications

5-Cyclopropoxy-3-ethylpyridin-2-amine has several scientific research applications, including:

Chemistry: It serves as a building block for the synthesis of more complex molecules and materials.

Biology: The compound is used in the study of biological pathways and interactions due to its structural similarity to naturally occurring pyridine derivatives.

Medicine: Research into its potential therapeutic effects and mechanisms of action is ongoing, particularly in the context of neurological and inflammatory diseases.

Industry: The compound is utilized in the development of agrochemicals, pharmaceuticals, and specialty chemicals.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-3-ethylpyridin-2-amine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and influencing various biological processes. Detailed studies on its binding affinity, selectivity, and downstream effects are essential to understanding its full range of actions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and physicochemical differences between 5-Cyclopropoxy-3-ethylpyridin-2-amine and analogous compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Core Structure	Key Substituents	Potential Applications
5-Cyclopropoxy-3-ethylpyridin-2-amine	C₁₀H₁₄N₂O	178.23	Pyridine	5-cyclopropoxy, 3-ethyl, 2-amine	Antifilarial intermediates
5-(2-Methoxypyridin-3-yl)pyridin-2-amine	C₁₁H₁₁N₃O	201.23	Bipyridine	5-(2-methoxypyridin-3-yl), 2-amine	Not specified; likely research use
5-Chloro-N-cyclopentylpyrimidin-2-amine	C₉H₁₂ClN₃	197.67	Pyrimidine	5-chloro, N-cyclopentyl, 2-amine	Not specified; halogenated analogs often used in medicinal chemistry
1-Cyclopropylpyrrolidin-3-amine	C₇H₁₄N₂	126.20	Pyrrolidine	1-cyclopropyl, 3-amine	Safety data available; industrial/research use

Key Findings:

Core Structure Variations :

• The pyridine core in the target compound contrasts with bipyridine (), pyrimidine (), and pyrrolidine () backbones. Pyridine derivatives generally exhibit higher aromatic stability and hydrogen-bonding capacity compared to saturated pyrrolidine systems .

Substituent Effects: Cyclopropoxy vs. Ethyl vs. Cyclopentyl: The ethyl group (C₂H₅) at position 3 offers moderate steric hindrance, whereas the cyclopentyl group in the pyrimidine derivative introduces significant bulk, which may hinder target binding . Halogenation: The chloro substituent in the pyrimidine compound () enhances electrophilicity, a trait absent in the target compound .

Physicochemical Properties: The target compound’s molecular weight (178.23 g/mol) is lower than the bipyridine analog (201.23 g/mol) due to fewer aromatic rings and simpler substituents . The pyrrolidine derivative () has the lowest molecular weight (126.20 g/mol), reflecting its non-aromatic, saturated structure .

Safety protocols for 1-cyclopropylpyrrolidin-3-amine () emphasize standard first-aid measures for amines, including skin/eye rinsing and respiratory support, which may extrapolate to handling similar cyclopropyl-containing amines .